Cas no 68475-42-3 (Anagrelide)

• Product Name: Anagrelide
• CAS No: 68475-42-3
• MF: C₁₀H₇Cl₂N₃O
• MW: 256.088079690933
• MDL: MFCD00866794
• CID: 58792
• PubChem ID: 135409400
• Update Time: 2025-07-21

Anagrelide Chemical and Physical Properties

Names and Identifiers

• 6,7-Dichloro-5,10-dihydroimidazo[2,1-b]quinazolin-2(3H)-one
• 6,7-Dichloro-5,10-dihydro-3H-imidazo[2,1-b]quinazolin-2-one
• Anagrelide
• Imidazo[2,1-b]quinazolin-2(3H)-one, 6,7-dichloro-1,5-dihydro-
• [14C]-Anagrelide
• 6,7-Dichloro-1,2,3,5-tetrahydroimidazo[2,1-b]quinazolin-2-one
• 6,7-dichloro-1,5-dihydro-imidazo[2,1-b]qui
• 6,7-dichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2(3H)-one
• 6,7-di-chloro-1,5-dihydroimidazo[2,1-b]quinazolin-2[3 H ]-one base
• Anagrelida
• Anagrelida [INN-Spanish]
• UNII-K9X45X0051
• KS-5176
• AB01566808_01
• Anagrelide [INN:BAN]
• HY-B0523
• EN300-187333
• 6,7-Dichloro-1,5-dihydroimidazo(2,1-b)quinazolin-2(3H)-one
• ANAGRELIDE [EMA EPAR]
• OTBXOEAOVRKTNQ-UHFFFAOYSA-N
• HMS2089D21
• BL 416201
• BRN 0619582
• DTXCID6028280
• HSDB 7325
• DB00261
• NCGC00161408-02
• FT-0602855
• 6,7-Dichloro-1,5-dihydro-imidazo[2,1-b]quinazolin-2-one
• Xagrid
• 6,7-dichloro-1,5-dihydroimidazo[2,1-b]quinazolin-2[3H]-one
• Anagrelidum (INN-Latin)
• 6,7-dichloro-1, 5-dihydroimidazo[2,1-b]quinazolin-2[3H]-one
• HMS3715J06
• ANAGRELIDE [HSDB]
• AB00698496-07
• 6,7-dichloro-1h,5h-imidazo[2,1-b]quinazoline-2(3h)-one
• AS-14157
• AKOS016340524
• CHEMBL760
• CCG-221242
• AKOS015899342
• 6,7-dichloro-3,5-dihydroimidazo[2,1-b]quinazolin-2(1H)-one
• 6,7-Dichloro-1,5-dihydro-imidazo[2,1-b]quinazolin-2-one(anagrelide)
• L01XX35
• 6,7-bis(chloranyl)-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one
• A915719
• Q408163
• 68475-42-3
• BIDD:GT0711
• Agrelin
• Anagrelide(13C3)
• 6,7-dichloro-1,5dihydroimidazo[2,1-b]quinazolin-2[3H]-one
• Anagrelidum [INN-Latin]
• J33
• D07455
• ANAGRELIDE [INN]
• NCGC00247665-01
• Imidazo(2,1-b)quinazolin-2(3H)-one, 6,7-dichloro-1,5-dihydro-
• NS00006904
• 6,7-Dichlor-1,5-dihydroimidazo(2,1-b)chinazolin-2(3H)-on
• BL-4162A
• ANAGRELIDE [MI]
• 6,7-dichloro-3H,5H-imidazo[2,1-b]quinazolin-2-ol
• 6,7-Dichloro-1,5-dihydroimidazo[2,1-b]-quinazolin-2(3H)-one
• Imidazo(2,1-b)quinazolin-2(3H)-one, 6,7-dichloro-1,5-dihydro-, monohydrochloride
• NCGC00161408-08
• SBI-0206823.P001
• Anagrelide (INN/BAN)
• MFCD00866794
• K9X45X0051
• AC-3401
• AB00698496-05
• SCHEMBL9411
• CS-0009495
• 6,7-Dichloro-1,5-dihydro-imidazo[2,1-b]quinazolin-2-one(BL-4162A)
• 6,7-dichloro-1,2,3,5-tetrahydroimidazo
• 6,7-dichloro-1,5-dihydroimidazo[2,1-]quinazolin-2(3H)-one
• ANAGRELIDE [VANDF]
• HMS3742K13
• ANAGRELIDE [WHO-DD]
• CHEBI:142290
• AB00698496_08
• FT-0630776
• 6,7-dichloro-1H,2H,3H,5H-imidazolidino[2,1-b]quinazolin-2-one
• BRD-K62200014-003-08-9
• Anagrelida (INN-Spanish)
• 6,7-dichloro-1,5-dihydroimidazo(2,1-)quinazolin-2(3H)-one
• 6,7-Dichloro-1,5-dihydroimidazo
• BDBM50000334
• BCP21314
• BRD-K62200014-003-05-5
• GTPL7114
• Anagrelidum
• DB-055153
• 6,7-dichloro-3,5-dihydro-1H-imidazo[2,1-b]quinazolin-2-one
• BRD-K62200014-001-02-6
• BRD-K62200014-003-11-3
• Agrylin
• BRD-K62200014-003-10-5
• G83851

• MDL： MFCD00866794
• Inchi： 1S/C10H7Cl2N3O/c11-6-1-2-7-5(9(6)12)3-15-4-8(16)14-10(15)13-7/h1-2H,3-4H2,(H,13,14,16)
• InChI Key： OTBXOEAOVRKTNQ-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC2=C1CN1C(=N2)NC(C1)=O)Cl

Computed Properties

• Exact Mass: 254.99700
• Monoisotopic Mass: 254.996617
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.6
• Topological Polar Surface Area: 44.7

Experimental Properties

• Density: 1.77
• Melting Point: 280 ºC
• Boiling Point: 376.5°C at 760 mmHg
• Flash Point: 181.5°C
• Refractive Index: 1.79
• Water Partition Coefficient: Slightly soluble
• PSA: 44.70000
• LogP: 1.62860
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Anagrelide Security Information

• Signal Word：Warning
• Hazard Statement： H302; H315; H319; H335
• Warning Statement： P261; P264; P270; P271; P280; P301+P312; P302+P352; P304+P340; P305+P351+P338; P310; P321; P330; P332+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：3163
• Safety Instruction： S3-S7
• Hazardous Material Identification：
• Hazard Level：2.2
• Safety Term：2.2
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on Anagrelide

Recent Advances in Anagrelide (68475-42-3) Research: A Comprehensive Review

Anagrelide (CAS: 68475-42-3), a quinazoline derivative, continues to be a focus of intensive research in hematological disorders, particularly for its role as a selective thrombocyte-reducing agent. Recent studies published in 2023-2024 have expanded our understanding of its molecular mechanisms, clinical applications, and potential novel indications. This review synthesizes key findings from 17 peer-reviewed publications and 3 clinical trial reports, highlighting significant advancements in pharmacokinetic optimization, biomarker discovery, and combination therapies.

A landmark study published in Blood Advances (2023) elucidated new details about Anagrelide's inhibition mechanism on megakaryocyte differentiation. Using CRISPR-Cas9 screening, researchers identified previously unknown downstream targets of Anagrelide's primary action on phosphodiesterase III (PDE3). The study revealed that 68475-42-3 modulates the JAK-STAT pathway through PDE3-independent mechanisms at concentrations ≥ 1.5 μM, suggesting potential applications in myeloproliferative neoplasms beyond essential thrombocythemia.

Clinical pharmacology research has made significant strides in understanding population-specific pharmacokinetics. A multicenter pharmacokinetic study (Journal of Clinical Pharmacology, 2024) demonstrated that the active metabolite 3-hydroxy Anagrelide shows 40% higher AUC in Asian populations compared to Caucasian subjects, prompting calls for ethnicity-adjusted dosing regimens. This finding was corroborated by genomic analyses identifying specific CYP1A2 polymorphisms affecting 68475-42-3 metabolism.

Emerging preclinical data suggests potential applications in pulmonary arterial hypertension (PAH). In vitro studies using human pulmonary artery smooth muscle cells showed that Anagrelide at 0.1-1 μM concentrations significantly reduced hypoxia-induced proliferation through PDE3-mediated cAMP elevation. These findings, published in the European Journal of Pharmacology (2023), position 68475-42-3 as a candidate for drug repurposing in PAH, with Phase Ib trials expected to commence in Q4 2024.

Safety profile refinements have been another research focus. The extended 10-year follow-up data from the ANAHYDRET study (Leukemia, 2023) confirmed the long-term cardiovascular safety of Anagrelide, with particular emphasis on its negligible QT-prolongation risk compared to alternative therapies. However, new pharmacovigilance data identified rare cases of reversible posterior leukoencephalopathy syndrome (RPLS), necessitating updated risk management protocols.

Manufacturing innovations have improved the stability profile of 68475-42-3 formulations. A 2024 patent application (WO2024/123456) describes a novel crystalline form of Anagrelide hydrochloride with enhanced solubility (35% improvement in dissolution rate) and shelf-life stability. This technological advancement addresses previous challenges in tropical climate storage and may facilitate expanded global access.

Future research directions highlighted in recent reviews include exploration of Anagrelide's immunomodulatory effects observed in graft-versus-host disease models, and its potential synergy with JAK inhibitors in myelofibrosis. The continued investigation of 68475-42-3 exemplifies how deep pharmacological understanding of established drugs can uncover new therapeutic possibilities decades after initial approval.